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Compound of Interest

Compound Name: Flaconitine

Cat. No.: B10752799

Get Quote

Topic: Flaconitine Proper Disposal Procedures Content Type: Standard Operating Procedure

(SOP) / Technical Safety Guide Audience: Research Scientists, EHS Officers, and Laboratory

Managers[1][2][3]

Executive Safety Directive
WARNING: HIGH POTENCY NEUROTOXIN Treat Flaconitine as a Class 6.1 Acute Toxin

(Equivalent to Aconitine/Flavaconitine).[1][2]

Flaconitine is a C19-norditerpenoid alkaloid structurally related to Aconitine.[1][2] It functions

as a potent voltage-gated sodium channel activator.[1][2] Ingestion, inhalation, or dermal

absorption of milligram quantities can induce fatal arrhythmias and respiratory paralysis.[1][2]

[4]

Immediate Disposal Rule: NEVER dispose of Flaconitine or its solutions down the drain.

NEVER treat Flaconitine waste as general chemical trash.[2] ALWAYS segregate as Acutely

Hazardous Waste destined for high-temperature incineration.[1][2][3]

Chemical Hazard & Identification Profile
Before initiating disposal, verify the compound state and hazard classification.
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Property Specification

Chemical Class C19-Norditerpenoid Alkaloid

Primary Hazard Acute Toxicity (Oral, Dermal, Inhalation)

Mechanism
Voltage-gated Na+ channel activator (Prolongs

depolarization)

UN Number
UN 1544 (Alkaloids, solid, n.o.s. or Alkaloid

salts, solid, n.o.s.)[1][2][3]

GHS Signal DANGER (Skull & Crossbones)

Hazard Statements
H300 (Fatal if swallowed), H310 (Fatal in

contact with skin), H330 (Fatal if inhaled)

RCRA Status
Treat as P-Listed Equivalent (Acutely

Hazardous) due to low LD50

Personal Protective Equipment (PPE) Requirements
Due to the high lipophilicity of diterpenoid alkaloids, standard latex gloves are insufficient.

Respiratory: N95 or P100 particulate respirator (for solids); Fume hood mandatory for

solubilization.[2]

Dermal:Double-gloving is mandatory.[1][2][3]

Inner Layer: Nitrile (4 mil).[2]

Outer Layer: Nitrile (minimum 5-8 mil) or Laminate (Silver Shield) for spill cleanup.[1][2]

Body: Tyvek lab coat or sleeve covers to prevent wrist exposure; safety goggles.[2]

Disposal Workflow & Decision Matrix
The following workflow dictates the handling of stock, solutions, and contaminated

consumables.
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Waste Generation Source

Identify Waste Type

Pure Solid/Stock

Expired/Excess API

Solutions (DMSO/MeOH)

Experimental Waste

Trace/Consumables
(Tips, Wipes, Gloves)

Contaminated Items

Container A: Acutely Toxic Solid
(Seal & Label)

Container B: Acutely Toxic Liquid
(Glass/HDPE - No Metal)

Container C: Double-Bagged Dry Waste
(Label 'Toxic Debris')

Surface Decontamination
(10% NaOH or Bleach)

If Spilled

High-Temperature Incineration
(Approved Hazardous Waste Vendor)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Flaconitine waste streams based on physical state.
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Detailed Disposal Protocols
Protocol A: Solid Stock & High-Concentration Liquids
Rationale: Chemical deactivation in the lab is risky for high quantities due to potential

incomplete reaction.[2] Thermal destruction is the only validated method for bulk alkaloids.

Containment: Transfer solid waste into a wide-mouth HDPE or glass jar. Do not use metal

containers (alkaloids can react or corrode over time if acidic).[2]

Solvent Waste: Collect HPLC or stock solutions in a dedicated "Acutely Toxic Organic"

carboy.[2] Do not mix with general organic solvents to prevent volume expansion of highly

hazardous waste.

Labeling: Affix a hazardous waste tag immediately.[2]

Constituents: "Flaconitine (Aconitum Alkaloid) - High Toxicity."[1][2]

Hazard Checkbox: Toxic, Carcinogen/Mutagen (if applicable).[1][2][5]

Storage: Store in a secondary containment tray inside a locked cabinet or designated

satellite accumulation area until pickup.

Protocol B: Empty Containers & Trace Debris (The "P-
List" Standard)
Rationale: Even "empty" vials contain lethal doses (LD50 ~0.2mg).[1][2] Triple-rinsing is

required.[1][2][3]

Triple Rinse: Rinse the "empty" vial three times with Methanol or Ethanol (Flaconitine is

lipophilic and poorly soluble in water).[2]

Rinsate Disposal: Pour the rinsate into the Container B (Liquid Toxic) waste stream, not

down the drain.

Vial Disposal: Once triple-rinsed, the glass vial may be disposed of in the sharps/glass bin,

but best practice dictates placing it in the Solid Toxic bin to eliminate all risk.[2]
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Protocol C: Surface Decontamination & Spill Cleanup
Rationale: Aconitine-type alkaloids contain ester linkages that are susceptible to hydrolysis.[1]

[2][3] Breaking these bonds significantly reduces toxicity.[2]

Deactivation Solution:

Option 1 (Preferred): 10% Sodium Hydroxide (NaOH) solution.[2]

Option 2: 10% Sodium Hypochlorite (Bleach).[2]

Procedure:

Absorb bulk liquid with spill pads (dispose as toxic waste).[2]

Flood the contaminated surface/glassware with 10% NaOH.[2]

Allow 30 minutes contact time. (Alkaline hydrolysis cleaves the ester groups at C8/C14,

converting the alkaloid into the significantly less toxic aconine derivatives).[2]

Wipe with solvent (Ethanol) to remove lipophilic residues.[2]

Final wash with soap and water.[2]

Regulatory Compliance & Transport
When preparing the manifest for your waste vendor (e.g., Veolia, Clean Harbors, Stericycle),

use the following classifications to ensure legal compliance.

US DOT Shipping Name:UN 1544, Alkaloids, solid, n.o.s.[1][2][3] (Flaconitine), 6.1, PG I[1]

[2][3]

Note: "PG I" (Packing Group I) indicates high danger.[2]

RCRA Waste Code:

While Flaconitine is not explicitly named in 40 CFR 261.33 (P-List), it exhibits the

characteristic of Acute Hazardous Waste.[1][2]
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Best Practice: Manage as P-Listed equivalent.[1][2][3] This triggers stricter accumulation

time limits and "empty container" regulations.[2]

Emergency Response
In Case of Skin Contact: Wash immediately with soap and water for 15 minutes. Do not use

alcohol on skin (increases absorption).[2]

In Case of Ingestion: Immediate medical attention required.[2][5][6] Treatment is supportive

(atropine for bradycardia, anti-arrhythmics).[1][2] There is no specific antidote.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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